Methyl 3-(dimethylamino)-2-(triazol-1-yl)prop-2-enoate

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: methyl 3-(dimethylamino)-2-(triazol-1-yl)prop-2-enoate
• InChI: InChI=1S/C8H12N4O2/c1-11(2)6-7(8(13)14-3)12-5-4-9-10-12/h4-6H,1-3H3
• InChI Key: UVCNAVLTBHCWPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C(=O)OC)N1C=CN=N1

Description

Methyl 3-(dimethylamino)-2-(triazol-1-yl)prop-2-enoate is a useful research compound. Its molecular formula is C8H12N4O2 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

522 g of dimethylformamide dimethyl acetal were added to 400 g of methyl 2-(1H-1,2,3-triazol-1-yl)acrylate, and the mixture was heated to the boil. Low-boiling components formed were distilled off. After 4 h, the mixture was cooled to 55° C., and 1050 ml of methyl tert-butyl ether/2-propanol (3:1 v/v) were metered in. The resulting suspension was cooled to 22° C. and filtered. The filter cake was repeatedly washed with methyl tert-butyl ether and dried under reduced pressure at 40° C. This gave 493 g of the title compound as a solid.